Cas no 1804028-00-9 (Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804028-00-9
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4801719
• Update Time: 2025-07-21

Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C9H6F3N3O3/c1-17-8(16)6-5(18-9(10,11)12)2-4(3-13)7(14)15-6/h2H,1H3,(H2,14,15)
• InChI Key： LZWZSBCJMYEKKX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(N)N=C1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 2.1
• Topological Polar Surface Area: 98.2

Additional information on Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate

Introduction to Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804028-00-9)

Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804028-00-9, represents a unique structural motif that is highly relevant to the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy group, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is characterized by a pyridine core, which is a common feature in many biologically active molecules. The pyridine ring serves as a privileged scaffold in drug design due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. In particular, the 2-amino and 3-cyano substituents introduce polar and electrophilic centers, respectively, which can be exploited for further derivatization. The 5-(trifluoromethoxy) group adds a fluorine atom, which is known for its ability to modulate metabolic stability and binding affinity in drug candidates.

In recent years, there has been a growing interest in the development of fluorinated pyridines due to their enhanced pharmacokinetic properties. The trifluoromethoxy group, in particular, has been shown to improve the lipophilicity and metabolic resistance of drug molecules. This property is particularly valuable in the context of designing small-molecule inhibitors that require prolonged half-life and stability under physiological conditions. The Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate molecule exemplifies these principles by incorporating a trifluoromethoxy group into a pharmacologically relevant pyridine framework.

The carboxylate moiety at the 6-position of the pyridine ring provides an additional site for functionalization, allowing for the attachment of various pharmacophores or bioactive units. This flexibility makes the compound a valuable intermediate in synthetic chemistry, particularly for the preparation of more complex drug candidates. The carboxylate group can be easily transformed into other functional derivatives through esterification, amidation, or other chemical reactions, thereby expanding its utility in medicinal chemistry.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of kinase inhibitors and other targeted therapies. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, including cancer. The ability to modify the structure of Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate allows researchers to fine-tune its interactions with specific kinase targets, potentially leading to the discovery of novel therapeutic agents with improved efficacy and selectivity.

The cyano group at the 3-position introduces an electrophilic center that can participate in nucleophilic addition reactions. This reactivity can be harnessed to introduce additional functional groups or to link the compound to other molecular fragments. Such modifications are often employed in drug design to enhance binding affinity or to improve solubility properties. The versatility of Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate as a synthetic intermediate is further underscored by its ability to serve as a building block for more complex scaffolds.

The amino group at the 2-position provides another opportunity for chemical modification. For instance, it can be acylated or alkylated to introduce new pharmacophores or to enhance hydrophilicity as needed. Such modifications are crucial in optimizing drug-like properties such as solubility, permeability, and metabolic stability. The multifunctionality of this compound makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel bioactive molecules.

In conclusion, Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804028-00-9) is a structurally diverse and functionally rich compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups and its suitability as a synthetic intermediate position it as a valuable tool for medicinal chemists seeking to discover new therapeutic agents. As research continues to uncover new applications for fluorinated pyridines and other specialized heterocycles, compounds like Methyl 2-amino-3-cyano-5-(trifluoromethoxy)pyridine-6-carboxylate will undoubtedly play an increasingly important role in shaping the future of drug discovery.